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Compound of Interest

Compound Name: 3-Acetylbenzonitrile

Cat. No.: B155718 Get Quote

Technical Overview of 3-Acetylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical and physical properties

of 3-Acetylbenzonitrile, a versatile organic compound utilized in various synthetic

applications, including the production of pharmaceuticals and agrochemicals. Its structure,

featuring both an acetyl and a nitrile group on a benzene ring, makes it a valuable intermediate

for a range of chemical reactions.

Chemical and Physical Properties
The fundamental molecular characteristics and physical data for 3-Acetylbenzonitrile are

summarized below. This data is essential for reaction planning, material handling, and

analytical characterization.
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Property Value

Molecular Formula C₉H₇NO[1][2][3][4][5]

Molecular Weight 145.16 g/mol [1][3]

145.1580 g/mol [2][4][5]

CAS Number 6136-68-1[1][2]

Melting Point 96-100 °C[6]

Boiling Point 120 °C (at 5 mmHg)[7]

119 °C (at 1 mmHg)[6]

IUPAC Name 3-acetylbenzonitrile[1]

Synonyms
3'-Cyanoacetophenone, m-

Cyanoacetophenone[1][2]

Structural Information
The structural arrangement of 3-Acetylbenzonitrile, consisting of a central benzene ring with

acetyl and cyano functional groups at positions 1 and 3 respectively, is key to its reactivity. This

relationship can be visualized as follows:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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